Cas no 2229395-22-4 (methyl 5-(3-aminoprop-1-en-2-yl)-1-methyl-1H-pyrazole-3-carboxylate)

• Product Name: methyl 5-(3-aminoprop-1-en-2-yl)-1-methyl-1H-pyrazole-3-carboxylate
• CAS No: 2229395-22-4
• MF: C₉H₁₃N₃O₂
• MW: 195.218421697617
• CID: 5868353
• PubChem ID: 165628311
• Update Time: 2025-07-02

methyl 5-(3-aminoprop-1-en-2-yl)-1-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(3-aminoprop-1-en-2-yl)-1-methyl-1H-pyrazole-3-carboxylate
• EN300-1782338
• 2229395-22-4

• Inchi： 1S/C9H13N3O2/c1-6(5-10)8-4-7(9(13)14-3)11-12(8)2/h4H,1,5,10H2,2-3H3
• InChI Key： IPBIIVJZXNZORG-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C(=C)CN)N(C)N=1)=O

Computed Properties

• Exact Mass: 195.100776666g/mol
• Monoisotopic Mass: 195.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 70.1Ų

Additional information on methyl 5-(3-aminoprop-1-en-2-yl)-1-methyl-1H-pyrazole-3-carboxylate

Methyl 5-(3-aminoprop-1-en-2-yl)-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 2229395-22-4): A Comprehensive Overview

Methyl 5-(3-aminoprop-1-en-2-yl)-1-methyl-1H-pyrazole-3-carboxylate, identified by its CAS number 2229395-22-4, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the pyrazole class, which is well-documented for its diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of an amine-substituted propene group and a methylpyrazole core, make it a promising candidate for further investigation in drug discovery and development.

The methyl 5-(3-aminoprop-1-en-2-yl)-1-methyl-1H-pyrazole-3-carboxylate molecule exhibits a unique combination of functional groups that contribute to its chemical reactivity and biological properties. The amine group at the propene position suggests potential interactions with biological targets such as enzymes and receptors, while the methylpyrazole moiety is known for its stability and versatility in medicinal chemistry. These characteristics have positioned this compound as a subject of extensive research in various academic and industrial settings.

Recent studies have highlighted the importance of pyrazole derivatives in the development of novel therapeutic agents. The 5-(3-aminoprop-1-en-2-yl)-1-methyl-1H-pyrazole-3-carboxylate structure has been explored for its potential applications in treating a range of diseases, including inflammatory disorders, infectious diseases, and cancers. The amine-substituted propene group has been particularly noted for its ability to modulate enzymatic activity, making it a valuable scaffold for designing inhibitors.

In the realm of drug discovery, the synthesis and characterization of new compounds are crucial steps in identifying lead candidates for further development. The methyl 5-(3-aminoprop-1-en-2-yl)-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 2229395-22-4) has been synthesized through multi-step organic reactions, incorporating advanced techniques such as palladium-catalyzed cross-coupling reactions. These synthetic methodologies ensure high purity and yield, which are essential for subsequent biological testing.

The biological activity of this compound has been preliminarily assessed through in vitro assays. Initial results indicate that it exhibits inhibitory properties against certain enzymes implicated in disease pathogenesis. For instance, studies have shown that it may interfere with the activity of kinases, which are frequently overexpressed in cancer cells. Additionally, the compound has demonstrated potential anti-inflammatory effects by modulating cytokine production pathways.

The structural flexibility of the methyl 5-(3-aminoprop-1-en-2-yl)-1-methyl-1H-pyrazole-3-carboxylate molecule allows for further derivatization, enabling the creation of analogs with enhanced potency and selectivity. Researchers are exploring various modifications to optimize its pharmacokinetic properties, including solubility, bioavailability, and metabolic stability. These efforts are critical for translating preclinical findings into effective clinical therapies.

The integration of computational chemistry and molecular modeling techniques has accelerated the process of identifying promising drug candidates. By leveraging these tools, scientists can predict the binding interactions between the methyl 5-(3-aminoprop-1-en-2-yli)-methyl-lH-pyrazole-l-carboxylate (CAS No. 2229395224) and target proteins. This approach has not only shortened the timeline for drug discovery but also provided insights into the molecular mechanisms underlying its biological effects.

The safety and efficacy of any new therapeutic agent must be rigorously evaluated before clinical use. Preclinical studies involving cell-based assays and animal models have been conducted to assess the tolerability and therapeutic potential of this compound. Preliminary findings suggest that it exhibits low toxicity at relevant doses, making it a safe candidate for further clinical investigation.

The future directions of research on this compound include exploring its potential in combination therapies. By pairing it with other drugs that target different aspects of disease pathology, researchers aim to achieve synergistic effects that could improve treatment outcomes. Additionally, efforts are underway to develop novel delivery systems that could enhance its bioavailability and target specificity.

The significance of this research extends beyond academic curiosity; it holds promise for addressing unmet medical needs globally. The development of new drugs is a complex process that requires collaboration across multiple disciplines, including chemistry, biology, pharmacology, and medicine. The work on compounds like methyl 5-(3-amino-prop-l-en-l)-methyl-lH-pyrazole-l-carboxylate exemplifies how interdisciplinary approaches can drive innovation in healthcare.